Honokiol

Catalog No.
S530063
CAS No.
35354-74-6
M.F
C18H18O2
M. Wt
266.3 g/mol
Availability
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Honokiol

CAS Number

35354-74-6

Product Name

Honokiol

IUPAC Name

2-(4-hydroxy-3-prop-2-enyl-phenyl)- 4-prop-2-enyl-phenol

Molecular Formula

C18H18O2

Molecular Weight

266.3 g/mol

InChI

InChI=1S/C18H18O2/c1-3-5-13-7-9-18(20)16(11-13)14-8-10-17(19)15(12-14)6-4-2/h3-4,7-12,19-20H,1-2,5-6H2

InChI Key

FVYXIJYOAGAUQK-UHFFFAOYSA-N

SMILES

OC1=CC=C(CC=C)C=C1C2=CC=C(O)C(CC=C)=C2

Solubility

Soluble in DMSO.

Synonyms

Honokiol, Houpa; Hnk

Canonical SMILES

C=CCC1=CC(=C(C=C1)O)C2=CC(=C(C=C2)O)CC=C

Description

The exact mass of the compound Honokiol is 266.13068 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO.. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 293100. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Cyclic - Hydrocarbons, Aromatic - Benzene Derivatives - Benzyl Compounds - Lignans - Supplementary Records. It belongs to the ontological category of biphenyls in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

5

Exact Mass

266.13068

Appearance

solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

11513CCO0N

GHS Hazard Statements

Aggregated GHS information provided by 224 companies from 4 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H318 (88.84%): Causes serious eye damage [Danger Serious eye damage/eye irritation];
H319 (11.16%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

MeSH Pharmacological Classification

Anti-Allergic Agents

Pictograms

Irritant

Corrosive;Irritant

Other CAS

35354-74-6

Wikipedia

Honokiol

Dates

Modify: 2023-08-15

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Lee, Young-Jung; Lee, Yoot Mo; Lee, Chong-Kil; Jung, Jae Kyung; Han, Sang Bae; Hong, Jin Tae (2011). "Therapeutic applications of compounds in the Magnolia family". Pharmacology & Therapeutics. 130 (2): 157–76. doi:10.1016/j.pharmthera.2011.01.010. PMID 21277893.

Wang, Xianhuo; Duan, Xingmei; Yang, Guangli; Zhang, Hao; Deng, Chongyang; Wen, Jiaolin; Wang, Ning; Peng, Cheng; Zhao, Xia; Wei, Yuquan; Chen, Lijuan; Wei, Yuquan; Chen, Lijuan (2011). "Honokiol Crosses BBB and BCSFB, and Inhibits Brain Tumor Growth in Rat 9L Intracerebral Gliosarcoma Model and Human U251 Xenograft Glioma Model". PLOS ONE. 6 (4): e18490. Bibcode:2011PLoSO...618490W. doi:10.1371/journal.pone.0018490. PMC 3084695. PMID 21559510.

Amblard, Franck; Delinsky, David; Arbiser, Jack L.; Schinazi, Raymond F. (2006). "Facile Purification of Honokiol and Its Antiviral and Cytotoxic Properties". Journal of Medicinal Chemistry. 49 (11): 3426–7. doi:10.1021/jm060268m. PMC 3195338. PMID 16722664.

Chen, Lijuan; Zhang, Qiang; Yang, Guangli; Fan, Linyu; Tang, James; Garrard, Ian; Ignatova, Svetlana; Fisher, Derek; Sutherland, Ian A. (2007). "Rapid purification and scale-up of honokiol and magnolol using high-capacity high-speed counter-current chromatography". Journal of Chromatography A. 1142 (2): 115–22. doi:10.1016/j.chroma.2006.09.098. PMID 17222860.

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Maruyama, Yuji; Kuribara, H.; Morita, M.; Yuzurihara, M.; Weintraub, S. (1998). "Identification of Magnolol and Honokiol as Anxiolytic Agents in Extracts of Saiboku-to, an Oriental Herbal Medicine". Journal of Natural Products. 61 (1): 135–138. doi:10.1021/np9702446. PMID 9461663.

Fried, Levi E.; Arbiser, Jack L. (2009). "Honokiol, a Multifunctional Antiangiogenic and Antitumor Agent". Antioxidants & Redox Signaling. 11 (5): 1139–48. doi:10.1089/ars.2009.2440. PMC 2842137. PMID 19203212.

Guerra-Araiza, Christian; Álvarez-Mejía, Ana Laura; Sánchez-Torres, Stephanie; Farfan-García, Eunice; Mondragón-Lozano, Rodrigo; Pinto-Almazán, Rodolfo; Salgado-Ceballos, Hermelinda (2013). "Effect of natural exogenous antioxidants on aging and on neurodegenerative diseases". Free Radical Research. 47 (6–7): 451–62. doi:10.3109/10715762.2013.795649. PMID 23594291. S2CID 30716241.

Fukuyama, Yoshiyasu; Nakade, Kousuke; Minoshima, Yuka; Yokoyama, Ritsuko; Zhai, Haifeng; Mitsumoto, Yasuhide (2002). "Neurotrophic activity of honokiol on the cultures of fetal rat cortical neurons". Bioorganic & Medicinal Chemistry Letters. 12 (8): 1163–1166. doi:10.1016/S0960-894X(02)00112-9

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